Cas no 461649-73-0 (2-(2-chloroacetamido)-N-(propan-2-yl)benzamide)

• Product Name: 2-(2-chloroacetamido)-N-(propan-2-yl)benzamide
• CAS No: 461649-73-0
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD03257530
• CID: 4651991
• PubChem ID: 25572626
• Update Time: 2025-06-13

2-(2-chloroacetamido)-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-[(2-chloroacetyl)amino]-N-(1-methylethyl)-
• 2-(2-Chloroacetamido)-N-(propan-2-yl)benzamide
• 2-(2-chloroacetamido)-N-(propan-2-yl)benzamide

• MDL： MFCD03257530
• Inchi： 1S/C12H15ClN2O2/c1-8(2)14-12(17)9-5-3-4-6-10(9)15-11(16)7-13/h3-6,8H,7H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： GGCQBQWEQNVUPJ-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)C1=CC=CC=C1NC(CCl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(2-chloroacetamido)-N-(propan-2-yl)benzamide

Comprehensive Overview of 2-(2-chloroacetamido)-N-(propan-2-yl)benzamide (CAS No. 461649-73-0)

2-(2-chloroacetamido)-N-(propan-2-yl)benzamide, with the CAS number 461649-73-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a benzamide core substituted with a chloroacetamido group and an isopropyl moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in 2-(2-chloroacetamido)-N-(propan-2-yl)benzamide is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors, especially in the context of kinase-targeted therapies. Kinases are a hot topic in biomedical research due to their involvement in numerous diseases, including cancer and inflammatory disorders. The compound's chloroacetamido group provides a reactive handle for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

In agrochemical applications, CAS 461649-73-0 has shown promise as a precursor for herbicides and plant growth regulators. With the global push toward sustainable agriculture, there is a surge in demand for novel compounds that can enhance crop yields while minimizing environmental impact. The structural flexibility of 2-(2-chloroacetamido)-N-(propan-2-yl)benzamide allows for the development of eco-friendly agrochemicals, aligning with the green chemistry movement.

From a synthetic chemistry perspective, the compound's benzamide scaffold is a recurring motif in medicinal chemistry. Its stability and ability to engage in hydrogen bonding make it an attractive pharmacophore. Recent studies have highlighted its utility in fragment-based drug design, a cutting-edge approach that accelerates the discovery of lead compounds. This has led to a spike in searches for "benzamide derivatives in drug discovery" and "chloroacetamido compounds" across scientific databases.

Another area of interest is the compound's potential in neurological research. The isopropyl group in its structure may influence lipophilicity, a critical factor in blood-brain barrier penetration. This has prompted investigations into its use for developing central nervous system (CNS) therapeutics, particularly for neurodegenerative diseases like Alzheimer's and Parkinson's. Such applications are frequently searched in conjunction with terms like "neuroprotective agents" and "CNS drug design."

Quality control and analytical characterization of 461649-73-0 are also trending topics. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the purity and structural integrity of this compound. Laboratories worldwide are investing in robust analytical protocols to meet the stringent requirements of regulatory agencies, reflecting the broader emphasis on quality assurance in chemical synthesis.

In summary, 2-(2-chloroacetamido)-N-(propan-2-yl)benzamide (CAS 461649-73-0) is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its relevance to contemporary research themes—such as kinase inhibitors, green chemistry, and CNS therapeutics—ensures its continued prominence in scientific literature and industrial workflows. As innovation in these fields progresses, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health and agriculture.